Cas no 2168793-41-5 (ethyl 3-cyclohexyl-3-isothiocyanatopropanoate)

• Product Name: ethyl 3-cyclohexyl-3-isothiocyanatopropanoate
• CAS No: 2168793-41-5
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 6463299
• PubChem ID: 165957609
• Update Time: 2025-10-29

ethyl 3-cyclohexyl-3-isothiocyanatopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyclohexyl-3-isothiocyanatopropanoate
• 2168793-41-5
• EN300-1458972

• Inchi： 1S/C12H19NO2S/c1-2-15-12(14)8-11(13-9-16)10-6-4-3-5-7-10/h10-11H,2-8H2,1H3
• InChI Key： DDVNTZHTCNIVPZ-UHFFFAOYSA-N
• SMILES： S=C=NC(CC(=O)OCC)C1CCCCC1

Computed Properties

• Exact Mass: 241.11365002g/mol
• Monoisotopic Mass: 241.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.8Ų

Additional information on ethyl 3-cyclohexyl-3-isothiocyanatopropanoate

Ethyl 3-Cyclohexyl-3-Isothiocyanatopropanoate

The compound Ethyl 3-Cyclohexyl-3-Isothiocyanatopropanoate, identified by the CAS number 2168793-41-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a cyclohexyl group and an isothiocyanate functional group attached to a propanoate ester. The combination of these groups makes it versatile for various applications in both academic research and industrial settings.

Recent studies have highlighted the importance of Ethyl 3-Cyclohexyl-3-Isothiocyanatopropanoate in the synthesis of advanced materials. Researchers have explored its role as a building block in constructing complex organic frameworks, particularly in the development of polymers and surfactants. Its ability to undergo multiple types of reactions, including nucleophilic substitutions and additions, has made it a valuable reagent in organic synthesis.

The isothiocyanate group in this compound is known for its reactivity, which has been leveraged in the creation of biologically active molecules. For instance, recent findings suggest that derivatives of this compound may exhibit potential as inhibitors for certain enzymes, opening avenues for drug discovery.

In terms of synthesis, Ethyl 3-Cyclohexyl-3-Isothiocyanatopropanoate can be prepared through various methods, including the reaction of cyclohexylamine with appropriate alkylating agents followed by esterification. Optimization of these methods has led to higher yields and better purity, making it more accessible for large-scale production.

Moreover, the cyclohexyl group imparts stability and rigidity to the molecule, which is advantageous in applications requiring thermal or chemical resistance. This property has been exploited in the development of high-performance materials used in aerospace and automotive industries.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the isothiocyanate group exhibits distinct electronic characteristics that influence its reactivity in different solvent environments.

In conclusion, Ethyl 3-Cyclohexyl-3-Isothiocyanatopropanoate stands out as a multifaceted compound with wide-ranging applications across various disciplines. Its unique structure and reactivity continue to drive innovative research and development efforts, underscoring its importance in modern chemistry.